51-42-3

Epinephrine bitartrate

In Stock

• CAS RN:
• 51-42-3

• Formula:
• C13H19NO9

• InChI:
• InChI=1S/C9H13NO3.C4H6O6/c1-10-5-9(13)6-2-3-7(11)8(12)4-6;5-1(3(7)8)2(6)4(9)10/h2-4,9-13H,5H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)/t9-;1-,2-/m01/s1

• InChIKey:
• 1,2-Benzenediol, 4-(1-hydroxy-2-(methylamino)ethyl)-, (R)-, (R-(R*,R*))-2,3-dihydroxybutanedioate (1:1)

• Epinephrine Bitartrate is the bitartrate salt form of epinephrine, a direct-acting sympathomimetic amine with bronchodilator and vasoconstricting activity. Epinephrine bitartrate acts on both alpha and beta adrenergic receptors. By stimulating alpha adrenergic receptors locally, this agent causes vasoconstriction and reduces vascular blood flow. Administered in the conjunctiva, epinephrine bitartrate induces vasoconstriction and decreases the production of aqueous humor mediated through alpha-adrenergic receptors. Through its beta-stimulating actions, this agent relaxes bronchial smooth muscle and causes bronchodilation.
  The active sympathomimetic hormone from the ADRENAL MEDULLA. It stimulates both the alpha- and beta- adrenergic systems, causes systemic VASOCONSTRICTION and gastrointestinal relaxation, stimulates the HEART, and dilates BRONCHI and cerebral vessels. It is...

1-(6-Aminohexyl)-2-pyrrolidinone

In Stock

• CAS RN:
• 34751-42-3

• Formula:
• C10H20N2O

• InChI:
• InChI=1S/C10H20N2O/c11-7-3-1-2-4-8-12-9-5-6-10(12)13/h1-9,11H2

• InChIKey:
• ARKHFOXARSJRGJ-UHFFFAOYSA-N

• 1-(6-Aminohexyl)-2-pyrrolidinone is a useful research compound. Its molecular formula is C10H20N2O and its molecular weight is 184.28 g/mol. The purity is usually 95%.

9,10-Dihydro-9,9-dimethyl-2-(1-methylethyl)acridine

Usually In Stock

• CAS RN:
• 63451-42-3

• Formula:
• C18H21N

• InChI:
• InChI=1S/C18H21N/c1-12(2)13-9-10-17-15(11-13)18(3,4)14-7-5-6-8-16(14)19-17/h5-12,19H,1-4H3

• InChIKey:
• VHXQUJDDGXZCDP-UHFFFAOYSA-N

• 9,10-Dihydro-9,9-dimethyl-2-(1-methylethyl)acridine is a useful research compound. Its molecular formula is C18H21N and its molecular weight is 251.4 g/mol. The purity is usually 95%.

2-(Dihydro-2H-thiopyran-4(3H)-ylidene)acetonitrile

In Stock

• CAS RN:
• 204651-42-3

• Formula:
• C7H9NS

• InChI:
• InChI=1S/C7H9NS/c8-4-1-7-2-5-9-6-3-7/h1H,2-3,5-6H2

• InChIKey:
• YDBPVFFEGCHFIR-UHFFFAOYSA-N

• 2-(Dihydro-2H-thiopyran-4(3H)-ylidene)acetonitrile is a useful research compound. Its molecular formula is C7H9NS and its molecular weight is 139.22 g/mol. The purity is usually 95%.

Benzyl 3-cyanoazetidine-1-carboxylate

In Stock

• CAS RN:
• 288851-42-3

• Formula:
• C12H12N2O2

• InChI:
• InChI=1S/C12H12N2O2/c13-6-11-7-14(8-11)12(15)16-9-10-4-2-1-3-5-10/h1-5,11H,7-9H2

• InChIKey:
• OWGOVPJMOBRPON-UHFFFAOYSA-N

• Benzyl 3-cyanoazetidine-1-carboxylate is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24 g/mol. The purity is usually 95%.

7-[(2-Chloro-4-fluorophenyl)methoxy]-3-(2-methoxyphenyl)-2-methylchromen-4-one

• CAS RN:
• 610751-42-3

• Formula:
• C24H18ClFO4

• InChI:
• InChI=1S/C24H18ClFO4/c1-14-23(18-5-3-4-6-21(18)28-2)24(27)19-10-9-17(12-22(19)30-14)29-13-15-7-8-16(26)11-20(15)25/h3-12H,13H2,1-2H3

• InChIKey:
• VPAXBDNKDBODOD-UHFFFAOYSA-N

• 7-[(2-Chloro-4-fluorophenyl)methoxy]-3-(2-methoxyphenyl)-2-methylchromen-4-one is a useful research compound. Its molecular formula is C24H18ClFO4 and its molecular weight is 424.8g/mol. The purity is usually 95%.

Ethyl 5-[[2-(4-fluorophenyl)acetyl]amino]-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-42-3

• Formula:
• C24H17F4N3O4S

• InChI:
• InChI=1S/C24H17F4N3O4S/c1-2-35-23(34)20-17-12-36-21(29-18(32)11-13-3-7-15(25)8-4-13)19(17)22(33)31(30-20)16-9-5-14(6-10-16)24(26,27)28/h3-10,12H,2,11H2,1H3,(H,29,32)

• InChIKey:
• DAJKGWYFMKRHOG-UHFFFAOYSA-N

• Ethyl 5-[[2-(4-fluorophenyl)acetyl]amino]-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H17F4N3O4S and its molecular weight is 519.47. The purity is usually 95%.

Ethyl 8-(2-methylphenyl)-8-oxooctanoate

In Stock

• CAS RN:
• 898751-42-3

• Formula:
• C17H24O3

• InChI:
• InChI=1S/C17H24O3/c1-3-20-17(19)13-7-5-4-6-12-16(18)15-11-9-8-10-14(15)2/h8-11H,3-7,12-13H2,1-2H3

• InChIKey:
• ACGXXBOLHGZQJA-UHFFFAOYSA-N

• Ethyl 8-(2-methylphenyl)-8-oxooctanoate is a useful research compound. Its molecular formula is C17H24O3 and its molecular weight is 276.4 g/mol. The purity is usually 95%.

(2Z)-4-methyl-3-oxo-2-[(pyridin-4-yl)methylidene]-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate

In Stock

• CAS RN:
• 903851-42-3

• Formula:
• C20H18N2O5

• InChI:
• InChI=1S/C20H18N2O5/c1-13-10-15(26-20(24)22-6-8-25-9-7-22)12-16-18(13)19(23)17(27-16)11-14-2-4-21-5-3-14/h2-5,10-12H,6-9H2,1H3/b17-11-

• InChIKey:
• PURVLUBZQNEKHO-BOPFTXTBSA-N

• (2Z)-4-methyl-3-oxo-2-[(pyridin-4-yl)methylidene]-2,3-dihydro-1-benzofuran-6-yl morpholine-4-carboxylate is a useful research compound. Its molecular formula is C20H18N2O5 and its molecular weight is 366.4 g/mol. The purity is usually 95%.

N-(1-Carboxy-3-carboxanilidopropyl)alanylproline

• CAS RN:
• 110351-42-3

• Formula:
• C19H25N3O6

• InChI:
• InChI=1S/C19H25N3O6/c1-12(17(24)22-11-5-8-15(22)19(27)28)20-14(18(25)26)9-10-16(23)21-13-6-3-2-4-7-13/h2-4,6-7,12,14-15,20H,5,8-11H2,1H3,(H,21,23)(H,25,26)(H,27,28)/t12-,14-,15-/m0/s1

• InChIKey:
• WURJETPEVFGNGA-QEJZJMRPSA-N

• N-(1-Carboxy-3-carboxanilidopropyl)alanylproline, also known as N-(1-Carboxy-3-carboxanilidopropyl)alanylproline, is a useful research compound. Its molecular formula is C19H25N3O6 and its molecular weight is 391.4 g/mol. The purity is usually 95%.

1-methyl-3-(pyrrolidin-1-ylcarbonyl)-1H-pyrazol-5-amine

Usually In Stock

• CAS RN:
• 1310251-42-3

• Formula:
• C9H14N4O

• InChI:
• InChI=1S/C9H14N4O/c1-12-8(10)6-7(11-12)9(14)13-4-2-3-5-13/h6H,2-5,10H2,1H3

• InChIKey:
• ALNNCYUOQMELMY-UHFFFAOYSA-N

• 1-methyl-3-(pyrrolidin-1-ylcarbonyl)-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C9H14N4O and its molecular weight is 194.238. The purity is usually 95%.

4-(4-cyclopropyl-5-fluoro-6-oxo-1,6-dihydropyrimidin-2-yl)-N-phenylpiperazine-1-carboxamide

In Stock

• CAS RN:
• 2549051-42-3

• Formula:
• C18H20FN5O2

• InChI:
• InChI=1S/C18H20FN5O2/c19-14-15(12-6-7-12)21-17(22-16(14)25)23-8-10-24(11-9-23)18(26)20-13-4-2-1-3-5-13/h1-5,12H,6-11H2,(H,20,26)(H,21,22,25)

• InChIKey:
• RPNUFQKESJPOKH-UHFFFAOYSA-N

• 4-(4-cyclopropyl-5-fluoro-6-oxo-1,6-dihydropyrimidin-2-yl)-N-phenylpiperazine-1-carboxamide is a useful research compound. Its molecular formula is C18H20FN5O2 and its molecular weight is 357.4 g/mol. The purity is usually 95%.